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Compound of Interest

Compound Name: 6-Chloro-4-methylpicolinaldehyde
Cat. No.: B11919413
Get Quote

Executive Summary: Immediate Action Card

This guide defines the authoritative protocols for the disposal of 6-Chloro-4-
methylpicolinaldehyde, a halogenated pyridine derivative commonly used as a
pharmaceutical building block.

Critical Safety Directive:
e Primary Hazard: Skin/Eye Irritant; Potential Acute Toxicity (Oral); Aquatic Toxicity.
¢ Disposal Class:Halogenated Organic Waste.

» Strict Prohibition: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers (e.g.,
Nitric Acid, Peroxides) due to the aldehyde functionality.

+ Immediate Spill Action: Isolate area

Don PPE (Nitrile gloves, Goggles, Lab Coat)

Absorb/Sweep
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Place in Halogenated Waste Container.

Chemical Profile & Hazard Assessment

Effective disposal requires precise identification to prevent cross-contamination of waste

streams.

Parameter

Technical Specification

Chemical Name

6-Chloro-4-methylpicolinaldehyde

CAS Number 1060804-70-7
Molecular Formula C7HsCINO
Molecular Weight 155.58 g/mol

Physical State

Solid (typically off-white to yellow powder)

Solubility

Soluble in organic solvents (DCM, Ethyl Acetate,
DMSO); poorly soluble in water.[1][2]

Reactivity Class

Aldehyde: Susceptible to oxidation to carboxylic
acid. Halogenated Pyridine: Stable ring,

resistant to biodegradation.

GHS Hazard Classification (Self-Validating Check): Before handling, verify the container label

for the following pictograms:

e Warning (Exclamation Mark): H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[3][4] Irrit.).

e Environment (Tree/Fish): H411/H412 (Toxic to aquatic life) — Assume this for all chlorinated

pyridines.

Waste Characterization & Segregation Strategy

The causality of disposal accidents often lies in improper segregation. This compound

possesses two distinct functional groups (Aldehyde + Chlorinated Ring) that dictate its waste

stream.
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The "Why" Behind the Protocol

e Halogen Content: The chlorine atom at the 6-position mandates this be treated as
Halogenated Waste. Mixing this with non-halogenated solvents (e.g., Acetone, Methanol)
increases disposal costs significantly and complicates incineration.

o Aldehyde Reactivity: Aldehydes are reducing agents. Mixing this waste with strong oxidizers
(Chromic acid, Permanganates) can generate heat and pressure, risking container rupture.

Incompatibility Matrix

Incompatible Class Risk Factor Action

i L ) SEGREGATE STRICTLY.
Exothermic oxidation; Fire

Strong Oxidizers Never add to "Oxidizing
hazard. )
Waste" bins.

Cannizzaro reaction )
. _ _ Keep separate from caustic
Strong Bases (disproportionation);
o waste streams.
Polymerization.

) Compatible with general acidic
) Potential for ] ]
Acids ) o organic waste, but neutral is
protonation/solubilization.
preferred.

Step-by-Step Disposal Protocols
Scenario A: Routine Solid Waste (Excess Reagent)

Applicable for: Expired chemicals, weighing boat residues, contaminated solids.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass
jar.

» Labeling: Affix a hazardous waste label.
o Constituents: "6-Chloro-4-methylpicolinaldehyde (Solid)".

o Hazard Checkbox: Check "Toxic" and "lrritant".
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e Transfer:
o Work inside a chemical fume hood to prevent inhalation of dust.
o Transfer solid directly into the container.
o Do not dissolve in solvent solely for disposal (this increases waste volume unnecessarily).

o Closure: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel in the same
bin).

Scenario B: Liquid Waste (Mother Liquors/Reaction
Mixtures)

Applicable for: Solutions in DCM, Chloroform, Ethyl Acetate, etc.
o Stream Identification:
o If solvent is halogenated (DCM, Chloroform): Halogenated Organic Waste.

o If solvent is non-halogenated (Ethyl Acetate, Methanol): Halogenated Organic Waste (The
presence of the solute contaminates the entire stream).

e pH Check: Ensure the solution is Neutral (pH 6-8). If the reaction involved acids/bases,
neutralize carefully before adding to the waste carboy to prevent gas evolution.

o Transfer: Funnel into the approved "Halogenated Waste" carboy (typically Safety Red or
Yellow cans with flame arrestors).

Scenario C: Spill Cleanup Protocol

For spills < 50g/50mL inside a fume hood.
« Isolate: Stop work. Close hood sash partially to increase face velocity.
o PPE: Double nitrile gloves, lab coat, safety goggles.

e Containment:
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o Solid Spill: Cover with wet paper towels to prevent dust dispersion. Scoop up carefully.
o Liquid Spill: Surround with absorbent pads or vermiculite.

» Decontamination: Wipe the surface with a soap/water solution.

o Disposal: Place all cleanup materials (gloves, pads, scoop) into a heavy-duty plastic bag,
seal, and place in the Solid Hazardous Waste bin.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical decision path for disposing of 6-Chloro-4-
methylpicolinaldehyde to ensure compliance and safety.
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Waste Generation:
6-Chloro-4-methylpicolinaldehyde

Physical State?

Solid Solution
Solid Waste Liquid Waste
(Powder, contaminated gloves) (Dissolved in solvent)
Spill Scenario? Solvent Type?
es Contains Halogens No Halogens
) . Halogenated Solvent Non-Halogenated
No (Routine)  Absorb/Sweep -> Bag -> Solid Waste (DCM, CHCI3) (EtOAC, MeOH)
Contaminated by
Chlorinated Solute
Solid Hazardous Waste Bin Halogenated Organic Waste Carboy
(Label: Toxic/lrritant) (High Temp Incineration Stream)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-Chloro-4-methylpicolinaldehyde waste streams.
Note that liquid solutions default to the Halogenated stream regardless of the solvent due to the
solute's chlorine content.

Regulatory Compliance & Documentation

Compliance is not optional.[5] Adhere to the following regulatory frameworks:

* RCRA (Resource Conservation and Recovery Act):
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o While 6-Chloro-4-methylpicolinaldehyde is not explicitly P-listed or U-listed, it must be
characterized.

o Characteristic Waste: If dissolved in a flammable solvent (Flash point < 60°C), code as
D001 (Ignitable).

o Toxic Constituents: Due to the halogenated nature, the ultimate disposal method
(Incineration) is required to prevent environmental persistence.

e Labeling Requirements:
o Full chemical name (No abbreviations).
o Start date of accumulation.
o Hazard warnings (e.g., "Toxic", "Irritant").[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 6-Chloro-4-methylpyridine-3-carbaldehyde | C7H6CINO | CID 21698360 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CompTox Chemicals Dashboard [comptox.epa.gov]

3. 6-Chloro-4-methylpyridine-2-carboxylic acid | C7H6CINO2 | CID 23002381 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. Methyl 6-chloro-4-methoxypicolinate | CBH8CINO3 | CID 45489866 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. AB653137 | CAS 1060804-70-7 — abcr Gute Chemie [abcr.com]
6. 324028-95-7|6-Chloro-4-methylpyridine-2-carboxylic acid|BLD Pharm [bldpharm.com]
7. Cas5%3| 1 | Boroncore [boroncore.com]

To cite this document: BenchChem. [Proper Disposal Procedures for 6-Chloro-4-
methylpicolinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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chloro-4-methylpicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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